Cas no 1804809-94-6 (6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2F6N2O4/c8-6(9,10)2-1-3(16)14-5(15(17)18)4(2)19-7(11,12)13/h1H,(H,14,16)
- InChI Key: JNYARTODCVUALT-UHFFFAOYSA-N
- SMILES: FC(C1=CC(NC(=C1OC(F)(F)F)[N+](=O)[O-])=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 483
- XLogP3: 1.6
- Topological Polar Surface Area: 84.2
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096440-1g |
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine |
1804809-94-6 | 97% | 1g |
$1,445.30 | 2022-04-01 |
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
Research Briefing on 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804809-94-6)
The compound 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804809-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.
Recent studies have highlighted the role of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl and trifluoromethoxy groups contribute to enhanced metabolic stability and lipophilicity, making it a promising candidate for the development of bioactive molecules. Researchers have successfully employed this compound in the design of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a scaffold to develop potent inhibitors of protein kinases. The study demonstrated that derivatives of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibited nanomolar affinity for specific kinase targets, with notable selectivity profiles. These findings underscore its potential in the development of targeted therapies for cancer and autoimmune diseases.
Further investigations into the compound's mechanism of action revealed its ability to modulate reactive oxygen species (ROS) production in cellular models. This property has been linked to its efficacy in preclinical models of neurodegenerative diseases, suggesting a broader therapeutic applicability beyond oncology. Ongoing research aims to optimize its pharmacokinetic properties and reduce potential off-target effects.
The synthesis of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 publication in Organic Process Research & Development detailed a scalable, solvent-free method for its production, significantly improving yield and reducing environmental impact. These developments are critical for facilitating its transition from laboratory-scale research to industrial applications.
In conclusion, 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant compound with multiple avenues for therapeutic development. Its unique chemical properties and demonstrated biological activities position it as a valuable asset in the medicinal chemist's toolkit. Future research should focus on expanding its applications and addressing any remaining challenges in its clinical translation.
1804809-94-6 (6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)